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This application note provides a comprehensive, step-by-step guide for staining lymphocytes
with Carboxyfluorescein Diacetate Succinimidyl Ester (CFDA-SE). This powerful fluorescent
dye is an invaluable tool for tracking cell division, making it a cornerstone of immunological
research and drug development for assessing lymphocyte proliferation.

Principle of CFDA-SE Staining

CFDA-SE is a cell-permeable, non-fluorescent precursor. Once inside the cell, intracellular
esterases cleave the acetate groups, converting it into the highly fluorescent, amine-reactive
molecule, Carboxyfluorescein Succinimidyl Ester (CFSE).[1][2][3][4][5][6] CFSE covalently
binds to intracellular proteins.[1][7][8] With each cell division, the CFSE fluorescence is equally
distributed between the two daughter cells, leading to a progressive halving of fluorescence
intensity.[1][2][3][9] This allows for the visualization and quantification of successive
generations of proliferating lymphocytes using flow cytometry.[1][7]

Experimental Protocols
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This section outlines the necessary reagents, equipment, and a detailed step-by-step
procedure for the successful CFDA-SE staining of lymphocytes.

Materials and Reagents

o CFDA-SE (5(6)-Carboxyfluorescein diacetate, succinimidyl ester): Store at -20°C, protected
from light and moisture.[4][7]

e Anhydrous Dimethyl Sulfoxide (DMSO): High-quality, anhydrous DMSO is crucial for
dissolving CFDA-SE.[7][9][10]

e Phosphate-Buffered Saline (PBS): Calcium and magnesium-free.

e Cell Culture Medium: e.g., RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS)
and antibiotics.

o Lymphocytes: Isolated from peripheral blood (PBMCSs) or lymphoid tissues.

o Flow Cytometer: Equipped with a 488 nm laser for excitation and appropriate emission filters
for fluorescein (FITC channel).[1][7]

Equipment

e Laminar flow hood

37°C incubator with 5% CO2

Centrifuge

Vortex mixer

Hemocytometer or automated cell counter

Flow cytometry tubes

Micropipettes and sterile tips

Preparation of Reagents
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CFDA-SE Stock Solution (5 mM):

Bring the vial of CFDA-SE powder to room temperature before opening to avoid
condensation.[5]

Dissolve the contents in anhydrous DMSO to a final concentration of 5 mM. For example,
dissolve 1 mg of CFDA-SE (MW ~557 g/mol ) in 359 pL of DMSO.[9][10]

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into single-use volumes and store at -20°C, protected from light.
Avoid repeated freeze-thaw cycles.[7][9] The stock solution is stable for several months
when stored correctly.[9]

CFDA-SE Working Solution (0.5 - 10 puM):

On the day of the experiment, dilute the 5 mM CFDA-SE stock solution to the desired final
working concentration in pre-warmed (37°C) serum-free medium or PBS.[4][7] The optimal
concentration should be determined empirically for each cell type and experimental
condition.[1][11]

Step-by-Step Staining Protocol

o Cell Preparation:

o Isolate lymphocytes (e.g., PBMCSs) using standard methods like Ficoll-Paque density
gradient centrifugation.

o Wash the cells twice with PBS.

o Count the cells and assess viability using a method such as trypan blue exclusion. Ensure
cell viability is >95%.

o Resuspend the cells at a concentration of 1-10 x 1076 cells/mL in pre-warmed (37°C) PBS
or serum-free medium.[4][12]

e Staining:
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o Add an equal volume of the 2X CFDA-SE working solution to the cell suspension to
achieve the final desired concentration (typically 1-5 uM for in vitro proliferation assays).
[12]

o Immediately vortex the cells gently to ensure uniform staining.
o Incubate the cells for 10-15 minutes at 37°C, protected from light.[1][4]
e Washing:

o Stop the staining reaction by adding 5 volumes of ice-cold complete cell culture medium
(containing 10% FBS).[1] The serum proteins will quench any unreacted CFDA-SE.

o Centrifuge the cells at 300-400 x g for 5 minutes.

o Discard the supernatant and wash the cells twice more with complete cell culture medium
to remove any residual unbound dye.[1]

e Cell Culture and Stimulation:

[¢]

Resuspend the CFDA-SE labeled lymphocytes in complete culture medium at the desired
density.

[¢]

For proliferation assays, stimulate the cells with appropriate mitogens (e.qg.,
Phytohemagglutinin (PHA), anti-CD3/CD28 beads) or specific antigens.

[¢]

Include an unstimulated control (labeled but not stimulated) to represent generation 0.

[¢]

Culture the cells for the desired period (typically 3-7 days) at 37°C in a 5% CO2 incubator.
e Flow Cytometry Analysis:
o Harvest the cells at different time points.

o If desired, stain the cells with fluorescently-labeled antibodies against cell surface markers
to identify specific lymphocyte subpopulations.

o Wash the cells and resuspend them in FACS buffer (PBS with 1-2% FBS).
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o Acquire the samples on a flow cytometer using a 488 nm excitation laser and detecting the
emission in the FITC channel (~517 nm).[1][5]

o Analyze the data using appropriate software. Proliferation is visualized as a series of

distinct peaks on a histogram, with each peak representing a successive generation of

divided cells.

Data Presentation
: o for C _SE Staini

Parameter

Recommended Range

Notes

CFDA-SE Stock Solution

5 mM in anhydrous DMSO

Prepare fresh aliquots and
avoid repeated freeze-thaw
cycles.[7][9]

CFDA-SE Working

Concentration

0.5-10 pM

Optimal concentration is cell-
type dependent and should be
titrated.[1][4][12] Higher
concentrations can be toxic.[2]
[11]

Cell Density for Staining

1-10 x 1076 cells/mL

Higher cell densities may
require higher dye

concentrations.[2]

Staining Incubation Time

10 - 15 minutes

Longer incubation times can

increase toxicity.[1][2]

Staining Temperature

37°C

Excitation Wavelength

~492 nm (488 nm laser)

[1]

Emission Wavelength

~517 nm

[1]

Mandatory Visualizations
Experimental Workflow
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Caption: Experimental workflow for CFDA-SE staining of lymphocytes.
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Caption: Simplified T-cell activation and proliferation signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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